![molecular formula C13H20O B1666273 2-Hexyl-M-cresol CAS No. 17140-34-0](/img/structure/B1666273.png)
2-Hexyl-M-cresol
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Overview
Description
2-Hexyl-m-cresol is a bioactive chemical.
Scientific Research Applications
Biosynthesis of Antibiotics
2-Hexyl-M-cresol, as a variant of m-cresol, plays a role in the biosynthesis of certain antibiotics. A study demonstrated the hydroxylation reactions of m-cresol, an intermediate in the biosynthesis of the antibiotic patulin, using mixed-function oxidases (Murphy et al., 1974).
Chemical Intermediates
Cresols like this compound serve as important intermediates in the manufacture of pesticides, medicines, perfumes, and dyes, with o-cresol and m-cresol being particularly significant in the market (Zhan Yi-min, 2002).
Electrochemical Degradation Studies
The degradation of m-cresol has been studied using electrochemical oxidation systems, shedding light on the process of breaking down this compound in solutions, which could be applied to related cresols (Chu et al., 2013).
Fenton Oxidation Process
Research on the destruction of cresols by the Fenton oxidation process, which involves treatment of wastewater containing cresols, provides insights into environmental applications related to cresol compounds (Kavitha & Palanivelu, 2005).
Hydrodeoxygenation Studies
Investigations into the hydrodeoxygenation of m-cresol on catalysts like Pt/SiO2 offer insights into chemical reactions relevant to cresol compounds, which can inform industrial processes (Nie & Resasco, 2014).
Catalytic Hydrogenation
Studies on the hydrogenation of cresol isomers like o-cresol on platinum catalysts contribute to understanding the reaction mechanisms of similar cresols in industrial contexts (Li et al., 2017).
Photocatalytic Degradation Research
Investigations into the photocatalytic degradation of cresols provide insights into environmental remediation techniques that could be applicable to this compound (Wang, Hsieh, & Chen, 1998).
Properties
17140-34-0 | |
Molecular Formula |
C13H20O |
Molecular Weight |
192.3 g/mol |
IUPAC Name |
2-hexyl-3-methylphenol |
InChI |
InChI=1S/C13H20O/c1-3-4-5-6-9-12-11(2)8-7-10-13(12)14/h7-8,10,14H,3-6,9H2,1-2H3 |
InChI Key |
AOKSOKUXKQEENT-UHFFFAOYSA-N |
SMILES |
CCCCCCC1=C(C=CC=C1O)C |
Canonical SMILES |
CCCCCCC1=C(C=CC=C1O)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
2-Hexyl-m-cresol |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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